Cas no 1049369-50-7 (4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide
• CAS No: 1049369-50-7
• MF: C₂₁H₂₇FN₄O₃S
• MW: 434.527487039566
• CID: 6136095
• PubChem ID: 42266701
• Update Time: 2025-05-22

4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide
• 4-(dimethylsulfamoyl)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-
• 4-(N,N-dimethylsulfamoyl)-N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)benzamide
• F5264-0312
• AKOS024504168
• 1049369-50-7

• Inchi： 1S/C21H27FN4O3S/c1-24(2)30(28,29)20-9-3-17(4-10-20)21(27)23-11-12-25-13-15-26(16-14-25)19-7-5-18(22)6-8-19/h3-10H,11-16H2,1-2H3,(H,23,27)
• InChI Key： LJXUZJFAEXQORA-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(F)C=C2)CC1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 434.17879007g/mol
• Monoisotopic Mass: 434.17879007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide

Comprehensive Overview of 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049369-50-7)

The compound 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049369-50-7) is a sophisticated small molecule with a unique structural framework, combining a benzamide core with a piperazine moiety and a fluorophenyl group. This arrangement endows it with potential pharmacological activity, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its structure-activity relationship (SAR) to unlock its therapeutic potential, particularly in targeting central nervous system (CNS) disorders.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for treatments addressing neurodegenerative diseases and mental health conditions. The piperazine scaffold, a key feature of this molecule, is widely recognized for its versatility in drug design, often contributing to receptor binding affinity and selectivity. The inclusion of a fluorophenyl group further enhances its lipophilicity and metabolic stability, critical factors in pharmacokinetic optimization.

The dimethylsulfamoyl group attached to the benzamide core is another notable feature, as sulfonamide derivatives are known for their enzyme inhibitory properties. This has sparked interest in investigating whether CAS No. 1049369-50-7 could serve as a precursor for selective inhibitors targeting specific biological pathways. Such applications align with current trends in precision medicine, where tailored therapies are developed to address individual patient needs.

From a synthetic chemistry perspective, the preparation of 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide involves multi-step organic synthesis, often requiring amide coupling and piperazine functionalization. These processes are meticulously optimized to ensure high yield and purity, which are essential for preclinical studies. The compound’s molecular weight and solubility profile also make it suitable for formulation development, a critical step in pharmaceutical research.

Given the growing emphasis on sustainable chemistry, researchers are also exploring green synthesis methods for this compound. Techniques such as catalytic amidation and microwave-assisted reactions are being evaluated to reduce environmental impact while maintaining efficiency. This aligns with broader industry goals of minimizing waste generation and energy consumption.

In the context of intellectual property, CAS No. 1049369-50-7 has been referenced in several patent applications, highlighting its potential as a lead compound in various therapeutic areas. Its chemical novelty and biological relevance make it a valuable asset for pharmaceutical companies and academic institutions engaged in innovative research.

As the scientific community continues to unravel the mechanistic insights of this compound, its applications may expand beyond CNS disorders to include inflammatory diseases and metabolic syndromes. The integration of computational modeling and high-throughput screening is accelerating this discovery process, offering new avenues for target identification and drug repurposing.

In summary, 4-(dimethylsulfamoyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1049369-50-7) represents a promising candidate in modern drug development. Its multifunctional design, combined with ongoing advancements in synthetic methodologies and biological evaluation, positions it as a molecule of significant interest for future therapeutic innovations.